Cas no 1351777-79-1 (1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid)

• Product Name: 1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid
• CAS No: 1351777-79-1
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 5059938
• Update Time: 2025-06-12

1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid
• STL145702
• 1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C18H19N3O3/c1-2-24-14-3-4-16-15(9-14)17(13(10-19)11-20-16)21-7-5-12(6-8-21)18(22)23/h3-4,9,11-12H,2,5-8H2,1H3,(H,22,23)
• InChI Key： BWZYCJHANAILMY-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C2C(C#N)=CN=C3C=CC(=CC=23)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• XLogP3: 2.4
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on 1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid

Research Brief on 1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid (CAS: 1351777-79-1)

1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid (CAS: 1351777-79-1) is a novel quinoline derivative that has recently gained attention in chemical biology and medicinal chemistry research. This compound belongs to a class of small molecules with potential therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Its unique structural features, including the cyano group at the 3-position and the ethoxy substituent at the 6-position of the quinoline core, contribute to its distinctive pharmacological profile.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a kinase inhibitor scaffold. The piperidine-4-carboxylic acid moiety provides an important pharmacophore for interaction with biological targets, while the quinoline core offers optimal physicochemical properties for drug development. Computational docking studies suggest this molecule may exhibit selective binding to certain protein kinases involved in inflammatory pathways.

In vitro evaluations have demonstrated promising activity of 1-(3-Cyano-6-ethoxyquinolin-4-yl)piperidine-4-carboxylic acid against several cancer cell lines, with IC50 values in the low micromolar range. Mechanistic studies indicate that the compound may exert its effects through modulation of the PI3K/AKT/mTOR pathway, though additional target identification work is ongoing. The presence of both hydrogen bond donor/acceptor groups and lipophilic regions in its structure contributes to its balanced pharmacokinetic properties.

The synthetic route to this compound has been optimized in recent publications, with improvements in yield and purity. Key steps include the formation of the quinoline core followed by selective functionalization at the 4-position. Analytical characterization by NMR, HPLC-MS, and X-ray crystallography has confirmed the structure and purity of the material used in biological testing.

Current research directions include structural optimization to improve potency and selectivity, as well as formulation studies to enhance bioavailability. The compound's potential as a lead structure for developing new anti-inflammatory and anti-cancer agents continues to drive investigation in both academic and industrial settings. Future studies will focus on in vivo efficacy evaluation and detailed mechanism of action studies.